Cas no 317806-51-2 (5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 317806-51-2
• MF: C₆H₆F₃N₃O₂
• MW: 209.125951290131
• MDL: MFCD12827717
• CID: 867747
• Update Time: 2026-04-29

5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 5-amino-1-methyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid
• 5-Amino-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid

• MDL： MFCD12827717
• Inchi： InChI=1S/C6H6F3N3O2/c1-12-4(10)2(5(13)14)3(11-12)6(7,8)9/h10H2,1H3,(H,13,14)
• InChI Key： RELBWNKENZUWTK-UHFFFAOYSA-N
• SMILES： CN1C(=C(C(=N1)C(F)(F)F)C(=O)O)N

Computed Properties

• Exact Mass: 209.04100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 81.14000
• LogP: 1.30050

Additional information on 5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

Introduction to 5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 317806-51-2)

5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 317806-51-2, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of multiple functional groups, including an amino group, a carboxylic acid moiety, and a trifluoromethyl substituent, makes this molecule a promising candidate for further exploration in drug discovery and development.

The trifluoromethyl group is particularly noteworthy as it is frequently incorporated into pharmaceutical molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the context of 5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, the trifluoromethyl substituent is positioned at the 3-position of the pyrazole ring, which may influence its electronic properties and reactivity. This strategic placement could potentially enhance its interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that pyrazole derivatives exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid may contribute to its potential as an intermediate in the synthesis of bioactive molecules. For instance, the carboxylic acid group could serve as a site for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The growing prevalence of drug-resistant pathogens and the increasing burden of chronic diseases have underscored the need for innovative therapeutic strategies. Pyrazole-based compounds have shown promise in overcoming these challenges due to their ability to interact with biological targets in unique ways. The structural features of 5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, particularly the combination of an amino group and a trifluoromethyl moiety, may enable it to disrupt key pathological processes associated with various diseases.

In addition to its pharmaceutical applications, this compound may also find utility in agrochemical research. Pyrazole derivatives are known to possess herbicidal and pesticidal properties, making them valuable in crop protection strategies. The presence of a trifluoromethyl group can enhance the bioactivity of agrochemicals by improving their lipophilicity and stability under environmental conditions. Thus, 5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid could serve as a building block for developing next-generation agrochemicals that are more effective and sustainable.

The synthesis of 5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups into a single molecular framework requires careful planning to ensure optimal yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have made it possible to construct complex molecules more efficiently. These techniques could be leveraged to streamline the production process for this compound, making it more accessible for further research and development.

From a regulatory perspective, ensuring compliance with safety and quality standards is paramount when working with specialized chemical compounds like 5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established rigorous guidelines for the development and approval of pharmaceuticals. Researchers must adhere to these guidelines throughout the synthesis, characterization, and testing phases to ensure that their work meets regulatory requirements.

The future prospects for 5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid are promising, given its unique structural features and potential applications. Ongoing research efforts are focused on exploring its pharmacological profile through in vitro and in vivo studies. These studies aim to elucidate its mechanisms of action and assess its efficacy against various disease models. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms will be crucial in translating laboratory findings into clinical applications.

In conclusion,5-Amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 317806-51-2) represents a significant advancement in medicinal chemistry with potential implications across multiple sectors. Its unique structural composition positions it as a versatile scaffold for drug discovery, agrochemical development, and material science applications. As research continues to uncover new insights into its properties and functionalities,this compound is poised to play an increasingly important role in addressing global health challenges.